What is Hypromellose exactly?
Hydroxypropyl-methylcellulose (HPMC) is a semisynthetic inert and viscoelastic plastic used as eye drops and a semisynthetic replacement for tear films.
Chemical properties of Hypromellose
Hypromellose is solid. It is a white to beige powder with a slightly off-white appearance. Granules may also be made from it. If the compound is dissolved in water, it will form colloids. This non-toxic ingredient is explosive and can react vigorously to oxidizing substances.
Aqueous solutions of Hypromellose, similar to methylcellulose, have a thermal gelation characteristic. When the solution reaches a critical temperature, it congeals into a semi-flexible but non-flowable mass. This critical (or congealing) temperature is typically inversely related to the solution concentration of HPMC and the concentration of methoxy molecule...